![molecular formula C10H5BrF3NO2 B1410836 2-[2-Bromo-4-cyano-5-(trifluoromethyl)phenyl]acetic acid CAS No. 1807024-46-9](/img/structure/B1410836.png)
2-[2-Bromo-4-cyano-5-(trifluoromethyl)phenyl]acetic acid
Overview
Description
The compound “2-Bromo-5-(trifluoromethyl)phenylboronic acid” is a boronic acid derivative with a molecular weight of 268.83 . It is a solid substance stored at ambient temperature .
Synthesis Analysis
While specific synthesis methods for “2-[2-Bromo-4-cyano-5-(trifluoromethyl)phenyl]acetic acid” are not available, related compounds such as “4-(Trifluoromethyl)phenylacetic acid” undergo diolefination mediated by mono-N-protected amino acid ligands in the presence of ethyl acrylate, Pd(OAc)2, KHCO3, and t-amyl alcohol .Molecular Structure Analysis
The molecular structure of “2-Bromo-5-(trifluoromethyl)phenylboronic acid” is represented by the formula C7H5BBrF3O2 . The monoisotopic mass is 267.951813 Da .Chemical Reactions Analysis
Pinacol boronic esters, which are similar to “2-Bromo-5-(trifluoromethyl)phenylboronic acid”, undergo catalytic protodeboronation . This process is not well developed, but it has been used in the formal total synthesis of δ-®-coniceine and indolizidine 209B .Physical And Chemical Properties Analysis
“2-Bromo-5-(trifluoromethyl)phenylboronic acid” is a solid substance stored at ambient temperature . Its molecular weight is 268.83 .Safety and Hazards
The safety information for “2-Bromo-5-(trifluoromethyl)phenylboronic acid” indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
properties
IUPAC Name |
2-[2-bromo-4-cyano-5-(trifluoromethyl)phenyl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5BrF3NO2/c11-8-2-6(4-15)7(10(12,13)14)1-5(8)3-9(16)17/h1-2H,3H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SLDZJYYRVNMIMV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1C(F)(F)F)C#N)Br)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5BrF3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[2-Bromo-4-cyano-5-(trifluoromethyl)phenyl]acetic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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